molecular formula C12H11NO2 B057537 Methyl 2-methylquinoline-3-carboxylate CAS No. 30160-03-3

Methyl 2-methylquinoline-3-carboxylate

Cat. No. B057537
CAS RN: 30160-03-3
M. Wt: 201.22 g/mol
InChI Key: BAWCSYLGYDUKMW-UHFFFAOYSA-N
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Description

“Methyl 2-methylquinoline-3-carboxylate” is a chemical compound with the molecular formula C12H11NO2 . It is also known as “2-methyl-quinoline-3-carboxylic acid methyl ester” and has a molecular weight of 201.22 .


Synthesis Analysis

The synthesis of 2-methylquinoline and its derivatives, including “Methyl 2-methylquinoline-3-carboxylate”, has been reported in various studies . The Doebner–von Miller reaction protocol is considered the best for the synthesis of 2-methylquinoline . This protocol involves the use of a strong acid in a flow reactor with aniline and acrolein .


Molecular Structure Analysis

The molecular structure of “Methyl 2-methylquinoline-3-carboxylate” consists of a quinoline core, which is a heterocyclic aromatic compound with a benzene ring fused with a pyridine moiety . The compound has a methyl group attached to the 2nd position and a carboxylate group attached to the 3rd position of the quinoline core .


Physical And Chemical Properties Analysis

“Methyl 2-methylquinoline-3-carboxylate” is a compound with a molecular weight of 201.22 . It should be stored in a sealed, dry environment at 2-8°C .

Scientific Research Applications

Application Summary

Anti-Inflammatory Properties

One notable application involves investigating the anti-inflammatory potential of Methyl 2-methylquinoline-3-carboxylate. Researchers have synthesized this compound based on the reported anti-inflammatory activity of structurally related molecules . By understanding its mechanism of action and evaluating its efficacy, scientists aim to develop novel anti-inflammatory agents.

Experimental Procedures

  • Condensation : 2-aminoacetophenone reacts with ethyl acetoacetate in the presence of a catalytic amount of PEG-supported sulfonic acid. The reaction occurs at room temperature in various solvents such as CH3OH, Et2O, CH3CN, and CH2Cl2 .

properties

IUPAC Name

methyl 2-methylquinoline-3-carboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H11NO2/c1-8-10(12(14)15-2)7-9-5-3-4-6-11(9)13-8/h3-7H,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BAWCSYLGYDUKMW-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NC2=CC=CC=C2C=C1C(=O)OC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H11NO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90464359
Record name Methyl 2-methylquinoline-3-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90464359
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

201.22 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Methyl 2-methylquinoline-3-carboxylate

CAS RN

30160-03-3
Record name Methyl 2-methylquinoline-3-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90464359
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Citations

For This Compound
23
Citations
A Sobolev, B Vigante, Y Ozols, G Duburs - Chemistry of Heterocyclic …, 1996 - Springer
… In contrast to the reduction of quinolines Ia-e in acetic acid, reduction of the ethyl 2-methylquinoline-3-carboxylates Ia-c in ethanol and of methyl 2-methylquinoline-3-carboxylate Id in …
Number of citations: 4 link.springer.com
TM Potewar, MK Kathiravan, AS Chothe… - European Journal of …, 2011 - eurjchem.com
… A mixture of methyl 2‐methylquinoline‐3‐carboxylate 3 (0.8 g, 4 mmol) and selenium dioxide (0.046 g, 4.2 mmol) in xylene (25 mL) was refluxed for 8 h. The progress of reaction was …
Number of citations: 12 eurjchem.com
J Fiorito, J Vendome, F Saeed… - Journal of medicinal …, 2017 - ACS Publications
… General Procedure F for the Bromination of Methyl 2-Methylquinoline-3-carboxylate A solution of methyl 2-methylquinoline-3-carboxylate (1.0 equiv), N-bromosuccinimide (1.5 equiv), …
Number of citations: 48 pubs.acs.org
F Aribi, A Panossian, JP Vors… - European Journal of …, 2018 - Wiley Online Library
Based on an easy and scalable method for the synthesis of quinoline derivatives substituted by fluorinated groups at both the C‐2 and C‐4 positions developed in our laboratory, we …
RA Bunce, T Nago, N Sonobe - Journal of Heterocyclic …, 2007 - Wiley Online Library
A series of 2‐(2‐nitrobenzyl)‐substituted β‐keto ester derivatives has been subjected to reductive cyclization under catalytic hydrogenation conditions. The reactions were found to be …
Number of citations: 14 onlinelibrary.wiley.com
V Rachakonda, M Alla, SS Kotipalli… - European journal of …, 2013 - Elsevier
… Quinolinyl oxadiazoles, pyrazoles and pyrazolines from ethyl/methyl 2-methylquinoline-3-carboxylate 3b/3c and 1-(2-Methylquinolin-3-yl)ethanone 3a. Reagents and conditions: (a) …
Number of citations: 39 www.sciencedirect.com
P Gisbert, M Albert‐Soriano… - European Journal of …, 2019 - Wiley Online Library
… Methyl 2-Methylquinoline-3-carboxylate (3bc):54 Pale yellow solid; purification by column chromatography (hexane/ethyl acetate, 8.0:2.0), 75 % yield; mp: 57–59 C (AcOEt) [Lit.:55 48–…
B Kaewmee, V Rukachaisirikul… - Organic & Biomolecular …, 2017 - pubs.rsc.org
Quinoline derivatives were obtained from enaminones and 2-bromo- or 2-iodobenzaldehydes via copper-catalyzed domino reactions consisting of the aldol reaction, C(aryl)–N bond …
Number of citations: 24 pubs.rsc.org
LH Zou, H Zhu, S Zhu, K Shi, C Yan… - The Journal of Organic …, 2019 - ACS Publications
A copper-catalyzed protocol for the construction of various 2-aryl(alkyl)-3-acylquinolines or 3-arylquinolines using readily available anthranils and 1,3-diketones or aldehydes as starting …
Number of citations: 37 pubs.acs.org
TM Potewar - 2008 - dspace.ncl.res.in
… Aminobenazaldehyde 30 on treatment with methylacetoacetate 31 in the IL, 1-nbutylimidazolium tetrafluoroborate ([Hbim]BF4) at 100 C afforded methyl 2methylquinoline-3-carboxylate …
Number of citations: 0 dspace.ncl.res.in

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